5-amino-N-(2-fluorophenyl)-1-{[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(2-fluorophenyl)-1-[[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C21H19FN6O3/c1-12-16(25-21(31-12)13-7-3-6-10-17(13)30-2)11-28-19(23)18(26-27-28)20(29)24-15-9-5-4-8-14(15)22/h3-10H,11,23H2,1-2H3,(H,24,29)
• InChI Key: JEFASXHKPLHXML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2OC)CN3C(=C(N=N3)C(=O)NC4=CC=CC=C4F)N
• Molecular Formula: C21H19FN6O3
• Molecular Weight: 422.4 g/mol

Description

5-amino-N-(2-fluorophenyl)-1-{[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H19FN6O3 and its molecular weight is 422.42. The purity is usually 95%.
BenchChem offers high-quality 5-amino-N-(2-fluorophenyl)-1-{[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-amino-N-(2-fluorophenyl)-1-{[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research on 1,2,4-triazole derivatives, including compounds similar to the one , has demonstrated significant antimicrobial properties. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and tested them for antimicrobial activities, finding that some compounds exhibited good to moderate activities against test microorganisms (Bektaş et al., 2007). This suggests that similar structures could be explored for potential antimicrobial applications.

Antitumor Activity

Hao et al. (2017) reported on the synthesis of a compound with an indazole component, which showed inhibitory effects on the proliferation of some cancer cell lines (Hao et al., 2017). Although the specific compound was not studied, the presence of similar motifs (e.g., triazole) suggests potential for antitumor activity research.

Synthesis and Characterization of Novel Compounds

Ferrini et al. (2015) developed a protocol based on ruthenium-catalyzed cycloaddition for the synthesis of protected versions of triazole amino acids, demonstrating the utility of triazole-based scaffolds in the preparation of biologically active compounds (Ferrini et al., 2015). This highlights the relevance of triazole and similar structures in synthesizing novel molecules for biological applications.

Antiviral Activities

Hebishy et al. (2020) described the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable activity against avian influenza virus (Hebishy et al., 2020). While not directly related, the research methodology and structural considerations could be applicable to studying the antiviral potential of similar compounds.